Cas no 1804223-32-2 (Ethyl 2-(3-bromopropyl)-4-cyanobenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-4-cyanobenzoate
• CAS No: 1804223-32-2
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4957545
• Update Time: 2025-07-15

Ethyl 2-(3-bromopropyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-4-cyanobenzoate

• Inchi： 1S/C13H14BrNO2/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-6,8H,2-4,7H2,1H3
• InChI Key： JXJAGLPTVDSLLO-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C#N)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-(3-bromopropyl)-4-cyanobenzoate

Ethyl 2-(3-bromopropyl)-4-cyanobenzoate (CAS No. 1804223-32-2): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-(3-bromopropyl)-4-cyanobenzoate, identified by its unique chemical signature under the CAS number 1804223-32-2, represents a compound of significant interest in the realm of synthetic chemistry and pharmaceutical innovation. This organic molecule, characterized by its benzoate core substituted with a bromopropyl group and a cyano moiety, has garnered attention due to its versatile structural features that make it a valuable intermediate in the synthesis of more complex molecules.

The structural composition of Ethyl 2-(3-bromopropyl)-4-cyanobenzoate includes a benzene ring esterified with an ethyl group, appended with a propyl chain that terminates in a bromine atom, and featuring a cyano group at the para position relative to the ester. This specific arrangement imparts unique reactivity patterns, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many bioactive compounds.

In recent years, the pharmaceutical industry has seen an increasing demand for novel heterocyclic compounds that exhibit enhanced pharmacological properties. The benzoate scaffold is well-documented for its role in medicinal chemistry due to its ability to modulate biological pathways through interactions with various targets. The introduction of electron-withdrawing groups like the cyano substituent can further tune the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

The bromopropyl side chain in Ethyl 2-(3-bromopropyl)-4-cyanobenzoate adds another layer of synthetic utility. Bromine atoms are excellent handles for transition-metal catalyzed reactions, allowing for facile modifications at this position. This feature has been exploited in the development of libraries of compounds for high-throughput screening, where rapid diversification of the molecular structure is essential for identifying lead candidates.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes. Ethyl 2-(3-bromopropyl)-4-cyanobenzoate can be synthesized through environmentally benign methods that minimize waste and reduce energy consumption. For instance, catalytic processes that employ palladium or nickel complexes have been optimized for higher yields and selectivity, aligning with global efforts to promote eco-friendly chemical synthesis.

The compound's potential extends beyond pharmaceutical applications into materials science. The benzoate moiety is known to contribute to the formation of polymers with desirable mechanical properties. Researchers have explored its incorporation into polymeric matrices to enhance thermal stability and mechanical strength, demonstrating its versatility beyond traditional small-molecule applications.

Biologically, Ethyl 2-(3-bromopropyl)-4-cyanobenzoate has been investigated for its potential as an intermediate in the synthesis of molecules with antimicrobial and anti-inflammatory properties. The cyano group can be further functionalized to introduce additional pharmacophores that interact with biological targets such as enzymes or receptors. Preliminary studies suggest that derivatives of this compound may exhibit promising activity against certain pathogens, although further research is warranted to fully elucidate their mechanism of action.

The synthesis of complex molecules often requires multiple steps, each carefully designed to introduce specific functional groups while maintaining regioselectivity. Ethyl 2-(3-bromopropyl)-4-cyanobenzoate serves as a key building block in this context, allowing chemists to construct intricate structures step-by-step. Its stability under various reaction conditions makes it an ideal candidate for multi-step syntheses where harsh reagents or elevated temperatures might otherwise compromise sensitive functionalities.

Computational chemistry has also played a pivotal role in understanding the reactivity and properties of Ethyl 2-(3-bromopropyl)-4-cyanobenzoate. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and molecular interactions. These predictions have guided experimental efforts, leading to more efficient synthetic strategies and improved yields.

The compound's role in drug discovery is further underscored by its presence in several patent literature submissions. Companies specializing in novel heterocyclic compounds have utilized Ethyl 2-(3-bromopropyl)-4-cyanobenzoate as a starting material for developing proprietary libraries targeting various therapeutic areas. This underscores its significance as a commercial product within the chemical supply chain.

Looking ahead, the continued exploration of Ethyl 2-(3-bromopropyl)-4-cyanobenzoate is expected to yield new applications and derivatives with enhanced functionalities. The growing interest in personalized medicine and targeted therapies will drive demand for specialized intermediates like this one, which can be tailored to meet specific pharmacological requirements.